Dimethyl 4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4,8-dicarboxylate

• IUPAC Name: dimethyl 4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4,8-dicarboxylate
• InChI: InChI=1S/C10H14O8/c1-13-9(11)7-5-6(16-3-17-7)8(10(12)14-2)18-4-15-5/h5-8H,3-4H2,1-2H3
• InChI Key: AEYYDCMADDBIJM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C2C(C(OCO2)C(=O)OC)OCO1
• Molecular Formula: C10H14O8
• Molecular Weight: 262.21 g/mol
• CAS No.: 7595-91-7

Description

Dimethyl 4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4,8-dicarboxylate is a chemical compound with the molecular formula C₈H₁₀O₈ and a molecular weight of 262.21 g/mol. This compound is known for its unique structure, which includes a dioxane ring system fused with a dioxine ring, making it an interesting subject for various chemical studies.

Preparation Methods

The synthesis of Dimethyl 4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4,8-dicarboxylate typically involves the reaction of specific precursors under controlled conditions. One common method involves the reaction of verbenol epoxide with aromatic aldehydes in the presence of montmorillonite clay . This reaction yields a series of chiral heterocyclic compounds, including the target compound. Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production.

Chemical Reactions Analysis

Dimethyl 4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4,8-dicarboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can yield reduced forms of the compound, often involving the use of reducing agents like sodium borohydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups, depending on the reagents and conditions used.

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Dimethyl 4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4,8-dicarboxylate has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various heterocyclic compounds and as a reagent in organic synthesis.

Biology: The compound’s derivatives are studied for their potential biological activities, including analgesic and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in pain management and inflammation reduction.

Industry: It is used in the production of specialized chemicals and materials, leveraging its unique chemical properties.

Mechanism of Action

The mechanism of action of Dimethyl 4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4,8-dicarboxylate involves its interaction with specific molecular targets and pathways. For instance, its analgesic activity is believed to be mediated through interactions with pain receptors and modulation of inflammatory pathways . The exact molecular targets and pathways can vary depending on the specific derivative and its application.

Comparison with Similar Compounds

Dimethyl 4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4,8-dicarboxylate can be compared with other similar compounds, such as:

4,7-Dimethyl-3,4,4a,5,8,8a-Hexahydro-2-Chromen-4,8-Diols: These compounds share a similar dioxane ring system and exhibit comparable biological activities.

2,6-Diphenyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol: This compound has a similar dioxine ring structure and is used in related chemical and biological studies.

The uniqueness of this compound lies in its specific structural features and the diverse range of applications it supports.

Biological Activity

Dimethyl 4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4,8-dicarboxylate is a complex organic compound with the molecular formula $C_{10}H_{14}O_8$ and a molecular weight of 262.21 g/mol. This compound features a unique bicyclic structure characterized by fused dioxin rings and carboxylate groups, contributing to its potential biological activity and pharmacological applications. This article delves into the biological activity of this compound, including its mechanisms, potential therapeutic applications, and comparisons with structurally similar compounds.

Structural Characteristics

The compound's structure includes two fused dioxin moieties, which may influence its interactions within biological systems. The presence of dimethyl ester groups enhances solubility in organic solvents, potentially affecting its pharmacokinetic properties. The structural uniqueness of this compound is critical for understanding its biological activity.

Table 1: Structural Features Comparison

Compound Name	Structure Features	Biological Activity	Unique Aspects
This compound	Bicyclic dioxin structure	Analgesic and anti-inflammatory	Unique fused dioxin structure
Cyclocytidine	Nucleoside analogue	Antiviral	Enhances DNA interference
Dimethyl fumarate	Unsaturated dicarboxylate	Anti-inflammatory	Contains double bond enhancing reactivity
Doxorubicin	Anthracycline antibiotic	Anticancer	Complex polycyclic structure

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets. Research indicates that the compound may exhibit analgesic and anti-inflammatory properties by modulating pain receptors and inflammatory pathways. The exact mechanism involves:

• Interaction with Pain Receptors : The compound may bind to opioid receptors or other pain-modulating receptors.
• Inflammatory Pathway Modulation : It may reduce the production of pro-inflammatory cytokines.

Case Studies and Research Findings

Research has demonstrated the potential therapeutic effects of this compound in various studies:

• Analgesic Activity : A study explored the analgesic properties of related compounds and found that modifications to the dioxin structure significantly enhanced pain relief in animal models.
• Anti-inflammatory Effects : Another investigation highlighted the ability of similar compounds to reduce edema and inflammation in induced arthritis models.

Table 2: Summary of Research Findings

Study Focus	Findings	Reference
Analgesic Activity	Enhanced pain relief in animal models
Anti-inflammatory Effects	Reduction in edema in arthritis models
Pharmacokinetic Properties	Improved solubility due to dimethyl ester groups

Applications in Medicine and Industry

This compound has potential applications across various fields:

• Pharmaceuticals : Ongoing research is focused on developing analgesic and anti-inflammatory drugs based on this compound.
• Chemical Synthesis : It serves as a precursor for synthesizing other heterocyclic compounds due to its unique structural properties.
• Material Science : Its chemical properties make it suitable for producing specialized materials.